2-Iodo-6-nitro-4-(trifluoromethyl)aniline
Overview
Description
“2-Iodo-6-nitro-4-(trifluoromethyl)aniline” is a chemical compound with the molecular formula C7H4F3IN2O2 . It is a derivative of aniline, which is an organic compound with the formula C6H5NH2. The compound is characterized by the presence of an iodine atom (I), a nitro group (NO2), and a trifluoromethyl group (CF3) attached to the aniline ring .
Molecular Structure Analysis
The molecular structure of “2-Iodo-6-nitro-4-(trifluoromethyl)aniline” can be represented by the InChI code: 1S/C7H4F3IN2O2/c8-7(9,10)3-1-4(11)6(12)5(2-3)13(14)15/h1-2H,12H2 . This indicates that the compound has a benzene ring (C6H4) with an iodine atom, a nitro group, and a trifluoromethyl group attached to it, along with an aniline group (NH2) .Physical And Chemical Properties Analysis
The compound “2-Iodo-6-nitro-4-(trifluoromethyl)aniline” appears as white to cream to yellow crystals or powder . It has a melting point of 102 - 104°C .Scientific Research Applications
Interplay of Hydrogen Bonds and Interactions
Research has demonstrated that compounds like 2-iodo-6-nitro-4-(trifluoromethyl)aniline are linked into chains or frameworks by a combination of hydrogen bonds, iodo-nitro interactions, and aromatic pi-pi stacking interactions. These properties are significant in understanding the supramolecular structures of such compounds (Glidewell et al., 2004).
Spectroscopic Analysis and Electronic Properties
Spectroscopic studies, such as FT-IR and FT-Raman spectra, have been carried out on similar compounds, contributing to a comprehensive understanding of their vibrational, structural, thermodynamic, and electronic characteristics. These studies are crucial for grasping the molecular properties and the impact of various substituents on these compounds (Saravanan et al., 2014).
Chemical Synthesis and Application
In chemical synthesis, derivatives of 2-iodo-6-nitro-4-(trifluoromethyl)aniline have been used in the preparation of other complex molecules. For example, their conversion to various anilines has been investigated, which is a key step in the synthesis of several pharmaceuticals and organic compounds (Pastýříková et al., 2012).
Molecular Interactions and Supramolecular Structures
The patterns of supramolecular aggregation in isomers of 2-iodo-6-nitro-4-(trifluoromethyl)aniline are distinct, influenced by the types of intermolecular interactions like hydrogen bonds and pi-pi stacking. Understanding these patterns is vital for material science and crystallography (Glidewell et al., 2002).
Safety and Hazards
“2-Iodo-6-nitro-4-(trifluoromethyl)aniline” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include washing with plenty of water in case of skin or eye contact, removing the victim to fresh air in case of inhalation, and seeking medical attention if symptoms persist .
properties
IUPAC Name |
2-iodo-6-nitro-4-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3IN2O2/c8-7(9,10)3-1-4(11)6(12)5(2-3)13(14)15/h1-2H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVVSZOLVVQYKIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])N)I)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50478492 |
Source
|
| Record name | 2-Iodo-6-nitro-4-(trifluoromethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50478492 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-6-nitro-4-(trifluoromethyl)aniline | |
CAS RN |
543740-74-5 |
Source
|
| Record name | 2-Iodo-6-nitro-4-(trifluoromethyl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50478492 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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